Cas no 2411278-71-0 (N-(2-cyclopropyl-5-methyl-1,3-oxazol-4-yl)methylprop-2-enamide)

• Product Name: N-(2-cyclopropyl-5-methyl-1,3-oxazol-4-yl)methylprop-2-enamide
• CAS No: 2411278-71-0
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 5416946
• PubChem ID: 146108147
• Update Time: 2025-06-08

N-(2-cyclopropyl-5-methyl-1,3-oxazol-4-yl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-Cyclopropyl-5-methyl-1,3-oxazol-4-yl)methyl]prop-2-enamide
• 2411278-71-0
• Z2738283402
• EN300-26589776
• N-[(2-Cyclopropyl-5-methyl-4-oxazolyl)methyl]-2-propenamide
• N-(2-cyclopropyl-5-methyl-1,3-oxazol-4-yl)methylprop-2-enamide

• Inchi： 1S/C11H14N2O2/c1-3-10(14)12-6-9-7(2)15-11(13-9)8-4-5-8/h3,8H,1,4-6H2,2H3,(H,12,14)
• InChI Key： WHFVZHZYZBLZBE-UHFFFAOYSA-N
• SMILES： C(NCC1=C(C)OC(C2CC2)=N1)(=O)C=C

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.167±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 418.2±37.0 °C(Predicted)
• pka: 13.26±0.46(Predicted)

Additional information on N-(2-cyclopropyl-5-methyl-1,3-oxazol-4-yl)methylprop-2-enamide

Introduction to N-(2-cyclopropyl-5-methyl-1,3-oxazol-4-yl)methylprop-2-enamide (CAS No. 2411278-71-0)

N-(2-cyclopropyl-5-methyl-1,3-oxazol-4-yl)methylprop-2-enamide, identified by its CAS number 2411278-71-0, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of an oxazole ring and a propenamide moiety in its structure suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further investigation.

The oxazole ring is a heterocyclic compound that contains an oxygen atom and a five-membered ring consisting of two carbon atoms and three oxygen atoms. This structural motif is known for its versatility in medicinal chemistry, often serving as a scaffold in the design of bioactive molecules. The cyclopropyl substituent attached to the oxazole ring introduces steric hindrance, which can influence the compound's binding affinity and selectivity. Additionally, the 5-methyl group further modulates the electronic properties of the ring, potentially enhancing its interactions with biological receptors.

The propenamide moiety, on the other hand, is characterized by its amide bond connected to a propene group. This functional group is frequently encountered in pharmaceuticals due to its ability to form hydrogen bonds and engage in hydrophobic interactions. The amide bond itself is a key component in many bioactive molecules, often serving as a hinge region that allows for conformational flexibility. This flexibility can be crucial for optimizing the binding mode of the molecule to its target protein or enzyme.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from oxazole-containing compounds. These molecules have shown promise in various therapeutic areas, including antiviral, antibacterial, and anticancer applications. The structural features of N-(2-cyclopropyl-5-methyl-1,3-oxazol-4-yl)methylprop-2-enamide make it an attractive candidate for further exploration in these fields.

One of the most compelling aspects of this compound is its potential to interact with biological targets through multiple mechanisms. The oxazole ring can engage in π-stacking interactions with aromatic residues in proteins, while the amide bond can form hydrogen bonds with polar amino acid side chains. Furthermore, the cyclopropyl and 5-methyl substituents can influence the compound's solubility and metabolic stability, which are critical factors in drug design.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like N-(2-cyclopropyl-5-methyl-1,3-oxazol-4-yl)methylprop-2-enamide exemplify this principle by incorporating multiple pharmacophoric elements into a single molecular framework. This approach has led to the identification of several lead compounds with potent biological activity. Further optimization of this scaffold could yield novel therapeutics with improved efficacy and reduced side effects.

The synthesis of N-(2-cyclopropyl-5-methyl-1,3-oxazol-4-yl)methylprop-2-enamide presents unique challenges due to its complex structure. However, advances in synthetic methodology have made it possible to access such molecules with increasing efficiency. Techniques such as transition metal-catalyzed reactions and fragment-based approaches have been instrumental in constructing this type of heterocyclic compound.

In conclusion, N-(2-cyclopropyl-5-methyl-1,3-oxazol-4-yl)methylprop-2-enamide represents a promising candidate for further research in pharmaceutical chemistry. Its unique structural features and potential for multiple interactions with biological targets make it an attractive molecule for drug development. As our understanding of medicinal chemistry continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.